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Compound of Interest

Compound Name: LY-2584702 tosylate salt

Cat. No.: B15604538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive data and protocols regarding the solubility of LY-
2584702 tosylate salt in Dimethyl Sulfoxide (DMSO), a critical parameter for the preparation of

stock solutions for in vitro and in vivo studies.

Introduction
LY-2584702 is a potent and selective ATP-competitive inhibitor of the p70 ribosomal S6 kinase

(p70S6K) with an IC50 of 4 nM.[1] As a key component downstream of the PI3K/Akt/mTOR

signaling pathway, p70S6K is crucial in regulating cell proliferation, growth, and survival.[2][3]

[4] The tosylate salt form of LY-2584702 is often used in research.[1] Accurate solubility data in

a common laboratory solvent like DMSO is essential for ensuring the reliability and

reproducibility of experimental results.

Data Presentation: Solubility in DMSO
The solubility of LY-2584702 tosylate salt in DMSO has been reported by various suppliers.

The values can vary, potentially due to differences in experimental conditions, compound purity,

and the hygroscopic nature of DMSO. It is recommended to use fresh, anhydrous DMSO for

the best results.[1]
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Supplier/Source
Reported Solubility
(mg/mL)

Molar
Concentration
(mM)¹

Notes

Cayman Chemical 20 mg/mL 32.38
Crystalline solid form.

[5][6]

APExBIO >22.3 mg/mL >36.11

General tips include

warming to 37°C

and/or ultrasonication.

[7]

Selleck Chemicals (A) 100 mg/mL 161.91

Moisture-absorbing

DMSO reduces

solubility; fresh DMSO

is advised.[1]

Selleck Chemicals (B) 15 mg/mL 24.29
Warmed with a 50°C

water bath.[8]

Selleck Chemicals (C) 4.44 mg/mL 7.19

Moisture-absorbing

DMSO reduces

solubility; fresh DMSO

is advised.[9]

MedChemExpress 10.25 mg/mL 16.60
Requires ultrasonic

and warming.[10]

¹Molar concentration calculated based on a molecular weight of 617.6 g/mol for LY-2584702
tosylate salt.[5]

Experimental Protocols
Protocol 1: Preparation of a Saturated Stock Solution of LY-2584702 Tosylate Salt in DMSO

This protocol describes a standard method for preparing a saturated solution to determine the

solubility limit.

Materials:
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LY-2584702 tosylate salt

Anhydrous DMSO (≥99.5% purity)

Analytical balance

2 mL screw-cap vials

Vortex mixer

Thermostatic shaker incubator

Centrifuge with temperature control

Calibrated pipettes

HPLC system with a suitable column (e.g., C18)

Procedure:

Preparation of Supersaturated Solutions:

Weigh out an excess amount of LY-2584702 tosylate salt (e.g., 25 mg) and add it to a 2

mL vial. The amount should be visibly more than what is expected to dissolve.

Accurately add 1 mL of anhydrous DMSO to the vial.

Seal the vial tightly to prevent moisture absorption and solvent evaporation.

Prepare at least three replicates for statistical validity.

Equilibration:

Place the vials in a thermostatic shaker incubator set to a constant temperature (e.g.,

25°C).

Agitate the samples at a constant speed (e.g., 800 rpm) for 24 hours to ensure equilibrium

is reached. A preliminary experiment can be run to confirm the minimum time to reach

equilibrium.
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Phase Separation:

After the equilibration period, centrifuge the vials at 10,000 x g for 15 minutes at the same

temperature as the incubation to pellet the undissolved solid.

Sample Collection and Analysis:

Carefully collect a known aliquot (e.g., 100 µL) of the clear supernatant without disturbing

the pellet.

Perform a serial dilution of the supernatant with fresh DMSO to bring the concentration

into the linear range of your analytical method (e.g., HPLC-UV).

Analyze the diluted samples using a validated HPLC method to determine the

concentration.

Calculate the original concentration in the supernatant by applying the dilution factor. This

value represents the solubility of LY-2584702 tosylate salt in DMSO at the specified

temperature.

Mandatory Visualizations
Diagram 1: PI3K/Akt/p70S6K Signaling Pathway
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Caption: Simplified PI3K/Akt/mTOR signaling pathway showing the inhibitory action of LY-

2584702 on p70S6K.

Diagram 2: Experimental Workflow for Solubility Determination
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Caption: Workflow for determining compound solubility in DMSO via the shake-flask method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. LY2584702 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

3. Facebook [cancer.gov]

4. LY2584702 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

5. LY2584702 (tosylate) | CAS 1082949-68-5 | Cayman Chemical | Biomol.com [biomol.com]

6. caymanchem.com [caymanchem.com]

7. apexbt.com [apexbt.com]

8. selleck.co.jp [selleck.co.jp]

9. selleckchem.com [selleckchem.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15604538?utm_src=pdf-body-img
https://www.benchchem.com/product/b15604538?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/ly2584702-tosylate.html
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=refs&ligandId=8248
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=refs&ligandId=8248
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/p70s6k-inhibitor-ly2584702
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=8248
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=8248
https://www.biomol.com/products/chemicals/biochemicals/ly2584702-tosylate-cay15320-1
https://www.caymanchem.com/product/15320/ly2584702-tosylate
https://www.apexbt.com/ly2584702.html
https://www.selleck.co.jp/datasheet/ly2584702-S769802-DataSheet.pdf
https://www.selleckchem.com/products/ly2584702.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. file.medchemexpress.com [file.medchemexpress.com]
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[https://www.benchchem.com/product/b15604538#ly-2584702-tosylate-salt-solubility-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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